2-[(3-Methylquinoxalin-2-yl)methylsulfanyl]propanamide

• IUPAC Name: 2-[(3-methylquinoxalin-2-yl)methylsulfanyl]propanamide
• InChI: InChI=1S/C13H15N3OS/c1-8-12(7-18-9(2)13(14)17)16-11-6-4-3-5-10(11)15-8/h3-6,9H,7H2,1-2H3,(H2,14,17)
• InChI Key: GJYQDARHRNQKNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1CSC(C)C(=O)N
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

2-[(3-Methylquinoxalin-2-yl)methylsulfanyl]propanamide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promise in various applications, including its use as a tool for investigating biological processes and as a potential therapeutic agent for the treatment of certain diseases. In

Mechanism of Action

The mechanism of action of 2-[(3-Methylquinoxalin-2-yl)methylsulfanyl]propanamide is not fully understood. However, it has been shown to interact with certain proteins and enzymes in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
2-[(3-Methylquinoxalin-2-yl)methylsulfanyl]propanamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Methylquinoxalin-2-yl)methylsulfanyl]propanamide in lab experiments is its relatively simple synthesis method. It can be synthesized using readily available reagents and equipment, making it easy to obtain for research purposes. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 2-[(3-Methylquinoxalin-2-yl)methylsulfanyl]propanamide. One direction is to investigate its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease. Another direction is to explore its interactions with different proteins and enzymes in the body, which may lead to the development of new drugs and therapies. Additionally, further studies are needed to determine its potential toxicity and safety for use in humans.

Synthesis Methods

The synthesis of 2-[(3-Methylquinoxalin-2-yl)methylsulfanyl]propanamide involves the reaction of 3-methylquinoxaline-2-thiol with 2-bromoacetamide in the presence of a base such as potassium carbonate. The reaction proceeds through a substitution reaction, resulting in the formation of the desired product. The yield of the product can be improved by optimizing the reaction conditions, such as the reaction temperature and the amount of reagents used.

Scientific Research Applications

2-[(3-Methylquinoxalin-2-yl)methylsulfanyl]propanamide has been studied for its potential use in scientific research. It has been shown to have various applications, including its use as a tool for investigating biological processes and as a potential therapeutic agent for the treatment of certain diseases.